Cas no 1807221-82-4 (Ethyl 5-bromo-2,3,4-trifluorophenylacetate)

• Product Name: Ethyl 5-bromo-2,3,4-trifluorophenylacetate
• CAS No: 1807221-82-4
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• CID: 4974215
• Update Time: 2025-07-23

Ethyl 5-bromo-2,3,4-trifluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2,3,4-trifluorophenylacetate

• Inchi： 1S/C10H8BrF3O2/c1-2-16-7(15)4-5-3-6(11)9(13)10(14)8(5)12/h3H,2,4H2,1H3
• InChI Key： KRVFTYDGULBKPD-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1)CC(=O)OCC)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 5-bromo-2,3,4-trifluorophenylacetate

Ethyl 5-bromo-2,3,4-trifluorophenylacetate (CAS No. 1807221-82-4): A Comprehensive Overview

Ethyl 5-bromo-2,3,4-trifluorophenylacetate (CAS No. 1807221-82-4) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various bioactive molecules. The presence of multiple fluorine atoms and a bromine substituent in its phenyl ring imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis.

The chemical structure of Ethyl 5-bromo-2,3,4-trifluorophenylacetate consists of a central benzene ring substituted with three fluorine atoms at the 2, 3, and 4 positions, along with a bromine atom at the 5 position. The acetate ester group at one end of the molecule enhances its reactivity, allowing for further functionalization through various chemical transformations. This structural configuration makes it an attractive building block for the development of novel compounds with potential therapeutic applications.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into pharmaceutical molecules often leads to increased lipophilicity and resistance to enzymatic degradation, which are critical factors in drug design. Ethyl 5-bromo-2,3,4-trifluorophenylacetate exemplifies these advantages and has been extensively studied for its role in synthesizing active pharmaceutical ingredients (APIs).

One of the most compelling applications of Ethyl 5-bromo-2,3,4-trifluorophenylacetate is in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its utility in creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The trifluoromethyl group in its structure contributes to the compound's binding affinity by modulating hydrogen bonding interactions and hydrophobic effects. This has led to the discovery of several lead compounds that exhibit promising preclinical activity.

The bromine substituent on the phenyl ring also provides a handle for further chemical modifications, enabling the synthesis of more complex derivatives. This versatility makes Ethyl 5-bromo-2,3,4-trifluorophenylacetate a preferred starting material for medicinal chemists seeking to develop novel therapeutic agents. Additionally, its role in agrochemical applications cannot be overstated. Fluorinated compounds are known for their efficacy in pest control and crop protection due to their stability and prolonged action.

Recent advancements in synthetic methodologies have further enhanced the accessibility of Ethyl 5-bromo-2,3,4-trifluorophenylacetate. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient functionalization of the aromatic ring, allowing for the introduction of additional substituents with high precision. These developments have not only accelerated the discovery process but also opened new avenues for structural optimization.

The pharmacological potential of derivatives derived from Ethyl 5-bromo-2,3,4-trifluorophenylacetate continues to be explored across various therapeutic domains. For example, studies have indicated its utility in developing antiviral agents by leveraging its ability to interfere with viral replication mechanisms. The electron-withdrawing nature of the fluorine atoms enhances the compound's ability to interact with biological targets, thereby improving drug efficacy.

In conclusion, Ethyl 5-bromo-2,3,4-trifluorophenylacetate (CAS No. 1807221-82-4) is a multifaceted compound with significant implications in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research progresses, it is expected that new derivatives will emerge with enhanced properties and functionalities.